Cas no 1864760-19-9 (Ethenesulfonyl fluoride, 2-(4-fluorophenyl)-)
Ethenesulfonyl fluoride, 2-(4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethenesulfonyl fluoride, 2-(4-fluorophenyl)-
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- Inchi: 1S/C8H6F2O2S/c9-8-3-1-7(2-4-8)5-6-13(10,11)12/h1-6H
- InChI Key: NHPUDAOXEBLXOM-UHFFFAOYSA-N
- SMILES: C(S(F)(=O)=O)=CC1=CC=C(F)C=C1
Experimental Properties
- Density: 1.412±0.06 g/cm3(Predicted)
- Boiling Point: 286.5±32.0 °C(Predicted)
Ethenesulfonyl fluoride, 2-(4-fluorophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-195293-0.05g |
2-(4-fluorophenyl)ethene-1-sulfonyl fluoride |
1864760-19-9 | 90% | 0.05g |
$118.0 | 2023-09-17 | |
| Enamine | EN300-195293-0.1g |
2-(4-fluorophenyl)ethene-1-sulfonyl fluoride |
1864760-19-9 | 90% | 0.1g |
$176.0 | 2023-09-17 | |
| Enamine | EN300-195293-0.25g |
2-(4-fluorophenyl)ethene-1-sulfonyl fluoride |
1864760-19-9 | 90% | 0.25g |
$252.0 | 2023-09-17 | |
| Enamine | EN300-195293-0.5g |
2-(4-fluorophenyl)ethene-1-sulfonyl fluoride |
1864760-19-9 | 90% | 0.5g |
$457.0 | 2023-09-17 | |
| Enamine | EN300-195293-1.0g |
2-(4-fluorophenyl)ethene-1-sulfonyl fluoride |
1864760-19-9 | 90% | 1.0g |
$584.0 | 2023-07-07 | |
| Enamine | EN300-195293-2.5g |
2-(4-fluorophenyl)ethene-1-sulfonyl fluoride |
1864760-19-9 | 90% | 2.5g |
$1147.0 | 2023-09-17 | |
| Enamine | EN300-195293-5.0g |
2-(4-fluorophenyl)ethene-1-sulfonyl fluoride |
1864760-19-9 | 90% | 5.0g |
$1695.0 | 2023-07-07 | |
| Enamine | EN300-195293-10.0g |
2-(4-fluorophenyl)ethene-1-sulfonyl fluoride |
1864760-19-9 | 90% | 10.0g |
$2516.0 | 2023-07-07 | |
| Enamine | EN300-195293-1g |
2-(4-fluorophenyl)ethene-1-sulfonyl fluoride |
1864760-19-9 | 90% | 1g |
$584.0 | 2023-09-17 | |
| Enamine | EN300-195293-5g |
2-(4-fluorophenyl)ethene-1-sulfonyl fluoride |
1864760-19-9 | 90% | 5g |
$1695.0 | 2023-09-17 |
Ethenesulfonyl fluoride, 2-(4-fluorophenyl)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on Ethenesulfonyl fluoride, 2-(4-fluorophenyl)-
Comprehensive Overview of Ethenesulfonyl fluoride, 2-(4-fluorophenyl)- (CAS No. 1864760-19-9)
Ethenesulfonyl fluoride, 2-(4-fluorophenyl)- (CAS No. 1864760-19-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, characterized by its sulfonyl fluoride and fluorophenyl functional groups, is a subject of interest for researchers and industries alike. Its molecular structure, which includes a vinyl sulfonyl fluoride moiety, makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel materials and pharmaceuticals.
In the realm of organic synthesis, Ethenesulfonyl fluoride, 2-(4-fluorophenyl)- is often utilized as a building block for more complex molecules. Its reactive sulfonyl fluoride group allows for efficient coupling reactions, making it a preferred choice for chemists working on click chemistry and bioconjugation. These applications are particularly relevant in the context of drug discovery and biomedical research, where the demand for innovative compounds is ever-growing. The compound's ability to form stable covalent bonds with nucleophiles under mild conditions has positioned it as a key player in the development of targeted therapies.
One of the most intriguing aspects of Ethenesulfonyl fluoride, 2-(4-fluorophenyl)- is its potential role in material science. Researchers are exploring its use in the creation of advanced polymers and coatings with enhanced durability and chemical resistance. The fluorophenyl group contributes to the compound's thermal stability, making it suitable for high-performance applications. This aligns with the current trend toward sustainable materials and green chemistry, as industries seek alternatives to traditional, less environmentally friendly compounds.
The compound's CAS No. 1864760-19-9 is frequently searched in academic and industrial databases, reflecting its growing importance. Users often inquire about its synthesis methods, physical properties, and safety data, highlighting the need for comprehensive and accessible information. Recent studies have also investigated its potential in catalysis and photochemistry, further expanding its scope of application. As the scientific community continues to uncover new uses for this compound, its relevance in cutting-edge research is expected to rise.
From a commercial perspective, Ethenesulfonyl fluoride, 2-(4-fluorophenyl)- is gaining traction as a high-value chemical in the global market. Suppliers and manufacturers are increasingly listing it in their catalogs, catering to the demand from pharmaceutical companies and research institutions. The compound's versatility and compatibility with modern synthetic techniques make it a sought-after reagent. Additionally, its potential in agrochemicals and electronic materials is being explored, opening new avenues for industrial applications.
In conclusion, Ethenesulfonyl fluoride, 2-(4-fluorophenyl)- (CAS No. 1864760-19-9) represents a fascinating example of how specialized organic compounds can drive innovation across multiple disciplines. Its unique chemical profile, combined with its broad applicability, ensures its continued relevance in both academic and industrial settings. As research progresses, this compound is likely to play an even more significant role in the development of next-generation technologies and solutions.
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